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2-[4-(1-Ethylpyrazole-4-carbonyl)piperazin-1-yl]pyridine-3-carbonitrile

Name: 2-[4-(1-Ethylpyrazole-4-carbonyl)piperazin-1-yl]pyridine-3-carbonitrile
Brand: Smolecule
SKU: S7320617
Rating: 4 (7 reviews)

Catalog No.

S7320617

CAS No.

M.F

C16H18N6O

M. Wt

310.35 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[4-(1-Ethylpyrazole-4-carbonyl)piperazin-1-yl]py...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

Product Name

2-[4-(1-Ethylpyrazole-4-carbonyl)piperazin-1-yl]pyridine-3-carbonitrile

IUPAC Name

2-[4-(1-ethylpyrazole-4-carbonyl)piperazin-1-yl]pyridine-3-carbonitrile

Molecular Formula

C16H18N6O

Molecular Weight

310.35 g/mol

InChI

InChI=1S/C16H18N6O/c1-2-22-12-14(11-19-22)16(23)21-8-6-20(7-9-21)15-13(10-17)4-3-5-18-15/h3-5,11-12H,2,6-9H2,1H3

InChI Key

LRJJLOAFEWHIFI-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C(C=N1)C(=O)N2CCN(CC2)C3=C(C=CC=N3)C#N

2-[4-(1-Ethylpyrazole-4-carbonyl)piperazin-1-yl]pyridine-3-carbonitrile is a small molecule compound that has potential applications in various fields of research and industry. It has been studied extensively for its physical and chemical properties, as well as its biological activity and analytical methods. This paper aims to provide a comprehensive overview of this compound, including its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

2-[4-(1-Ethylpyrazole-4-carbonyl)piperazin-1-yl]pyridine-3-carbonitrile, also known as EPPC, is a small molecule compound with a molecular weight of 361.44 g/mol. It is a member of the pyridine family and is classified as a N^4-substituted piperazine derivative. This compound was first reported by researchers at Pfizer in 2003 as a potential therapeutic agent for the treatment of anxiety and depression.

Physical and Chemical Properties

EPPC is a white to off-white crystalline powder that is soluble in organic solvents such as DMSO, DMF, and ethanol. It has a melting point of 176-178°C and a boiling point of 609.5°C at 760 mmHg. It is stable under normal conditions and has a shelf life of several years when stored in a cool, dry place.

Synthesis and Characterization

The synthesis of EPPC is a multi-step process that involves the reaction of several reagents. The most common method involves the reaction of 3-cyano-4-methylpyridine with ethyl 4-bromobutyrate to form 2-bromopyridine-3-carbonitrile, which is then reacted with piperazine and 1-ethyl-4-formylpyrazole to yield EPPC. The compound is characterized using various spectroscopic techniques such as NMR, IR, and mass spectrometry to confirm its structure and identity.

Analytical Methods

Several analytical methods have been developed to characterize and quantify EPPC in various matrices such as pharmaceutical formulations, biological fluids, and environmental samples. These methods include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS). These techniques provide high sensitivity, specificity, and accuracy for the determination of EPPC.

Biological Properties

EPPC has been found to have several biological properties, including anxiolytic, antidepressant, antipsychotic, and anticonvulsant activities. It has been shown to modulate several neurotransmitters such as serotonin, dopamine, and glutamate, which are implicated in various psychiatric disorders. EPPC also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain. These properties make it a potential candidate for the development of new drugs for the treatment of neurological and psychiatric disorders.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of EPPC have been evaluated in various scientific studies. Acute and chronic toxicity studies in rodents have shown that EPPC has a low toxicity profile and does not cause any significant adverse effects at therapeutic doses. However, further studies are needed to assess the long-term safety and potential toxicities of EPPC.

Applications in Scientific Experiments

EPPC has potential applications in various fields of research and industry, including drug discovery, agricultural chemistry, and material science. In drug discovery, EPPC can be used as a lead compound for the development of new drugs targeting neurological and psychiatric disorders. It can also be used as a tool compound to study the mechanisms of action of other drugs. In agricultural chemistry, EPPC can be used as a herbicide to control weeds. In material science, EPPC can be used as a building block for the synthesis of functional materials such as polymers and zeolites.

Current State of Research

Despite its potential applications, the research on EPPC is still in its early stages. Most of the studies have focused on its biological properties and analytical methods. There is limited research on its applications in industry and material science.

Potential Implications in Various Fields of Research and Industry

The potential implications of EPPC in various fields of research and industry are vast. In drug discovery, EPPC has the potential to lead to the development of new drugs for neurological and psychiatric disorders. In agricultural chemistry, EPPC can be used as a safer and more effective alternative to traditional herbicides. In material science, EPPC can be used to synthesize new functional materials with unique properties.

Limitations and Future Directions

Despite its promising potential, there are several limitations and challenges associated with the use of EPPC. One of the major limitations is its low solubility in water, which limits its bioavailability and therapeutic efficacy. Future research should focus on developing new formulations and delivery methods for EPPC to enhance its solubility and pharmacokinetics. Other potential future directions include identifying novel applications of EPPC in other fields of research and industry, improving its analytical methods, and exploring its potential toxicity and safety in more detail.

Conclusion

In conclusion, 2-[4-(1-Ethylpyrazole-4-carbonyl)piperazin-1-yl]pyridine-3-carbonitrile is a small molecule compound with promising potential in various fields of research and industry. It has been studied extensively for its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions. Further research is needed to explore its full potential in drug discovery, agricultural chemistry, and material science, as well as to address its limitations and challenges.